Cas no 2377606-20-5 (5-Bromo-8-fluoroquinoline-7-boronic acid)

• Product Name: 5-Bromo-8-fluoroquinoline-7-boronic acid
• CAS No: 2377606-20-5
• MF: C₉H₆BBrFNO₂
• MW: 269.862844944
• CID: 5523896
• Update Time: 2026-03-11

5-Bromo-8-fluoroquinoline-7-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-8-fluoroquinoline-7-boronic acid
• Boronic acid, B-(5-bromo-8-fluoro-7-quinolinyl)-
• (5-bromo-8-fluoroquinolin-7-yl)boronic acid

• Inchi： 1S/C9H6BBrFNO2/c11-7-4-6(10(14)15)8(12)9-5(7)2-1-3-13-9/h1-4,14-15H
• InChI Key： AIKPYEVOTLGSKM-UHFFFAOYSA-N
• SMILES： B(C1C(F)=C2C(=C(Br)C=1)C=CC=N2)(O)O

Additional information on 5-Bromo-8-fluoroquinoline-7-boronic acid

5-Bromo-8-fluoroquinoline-7-boronic acid: A Comprehensive Overview

The compound 5-Bromo-8-fluoroquinoline-7-boronic acid (CAS No. 2377606-20-5) is a highly specialized organic molecule with significant applications in the fields of materials science, drug discovery, and optoelectronics. This compound belongs to the class of quinoline derivatives, which are known for their unique electronic properties and structural versatility. The presence of bromine and fluorine substituents at specific positions on the quinoline ring introduces additional functional groups that enhance its reactivity and compatibility in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-Bromo-8-fluoroquinoline-7-boronic acid through a combination of palladium-catalyzed coupling reactions and directed metallation techniques. These methods allow for the controlled introduction of boronic acid groups, which are critical for subsequent cross-coupling reactions such as Suzuki-Miyaura couplings. The ability to modify the quinoline framework with halogen atoms and boronic acids has opened new avenues for the design of advanced materials with tailored electronic properties.

In terms of applications, 5-Bromo-8-fluoroquinoline-7-boronic acid has been extensively studied for its potential in organic electronics. Researchers have demonstrated that this compound can serve as a building block for constructing lightweight, flexible, and high-performance organic semiconductors. Its unique electronic structure facilitates efficient charge transport, making it a promising candidate for next-generation thin-film transistors (TFTs) and light-emitting diodes (LEDs). Recent studies have also highlighted its role in enhancing the stability and efficiency of perovskite solar cells through interface engineering.

The incorporation of bromine and fluorine substituents into the quinoline framework has been shown to significantly influence the compound's photophysical properties. For instance, fluorination at the 8-position enhances the molecule's stability under UV irradiation, while bromination at the 5-position introduces electron-withdrawing effects that modulate its redox potential. These properties make 5-Bromo-8-fluoroquinoline-7-boronic acid an ideal precursor for synthesizing advanced functional materials with applications in sensing, imaging, and energy storage.

From a synthetic perspective, the preparation of 5-Bromo-8-fluoroquinoline-7-boronic acid involves a multi-step process that combines aromatic substitution reactions with selective boronate esterification. The use of transition metal catalysts, such as palladium(II) complexes, has proven to be highly effective in achieving high yields and excellent regioselectivity. Recent innovations in catalyst design have further improved the efficiency of these reactions, enabling large-scale production of this compound for industrial applications.

Moreover, 5-Bromo-8-fluoroquinoline-7-boronic acid has gained attention in medicinal chemistry due to its potential as a lead compound for drug development. Its ability to act as a boron-based linker in bioconjugate chemistry has facilitated the creation of novel therapeutic agents with enhanced bioavailability and target specificity. Preclinical studies have demonstrated promising results in cancer therapy models, where this compound exhibits selective cytotoxicity against malignant cells while sparing healthy tissues.

In conclusion, 5-Bromo-8-fluoroquinoline-7-boronic acid (CAS No. 2377606-20-5) represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key compound in the development of next-generation technologies. As research continues to uncover new functionalities and applications for this compound, its role in shaping future innovations is expected to grow significantly.